Cas no 13621-22-2 (Ethanone,1-(5-amino-2,4-dimethylphenyl)-)

• Product name: Ethanone,1-(5-amino-2,4-dimethylphenyl)-
• CAS No: 13621-22-2
• MF: C₁₀H₁₃NO
• MW: 163.21632
• CID: 119792
• PubChem ID: 5205076

Ethanone,1-(5-amino-2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-amino-2,4-dimethylphenyl)-
• 5'-AMINO-2',4'-DIMETHYLACETOPHENONE
• Acetophenone, 5-amino-2,4-dimethyl- (8CI)
• 1-(5-amino-2,4-dimethylphenyl)ethanone
• 1-(5-amino-2,4-dimethylphenyl)ethan-1-one
• DTXSID20985269
• AE-562/43458993
• 6670-71-9
• 13621-22-2
• 5/'-AMINO-2/',4/'-DIMETHYLACETOPHENONE
• AKOS024324391

• Inchi： InChI=1S/C10H13NO/c1-6-4-7(2)10(11)5-9(6)8(3)12/h4-5H,11H2,1-3H3
• InChI Key： OZCJSMHHEABGGV-UHFFFAOYSA-N
• SMILES： NC1=CC(C(=O)C)=C(C)C=C1C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09